Cas no 1342639-25-1 (5-(thiophen-3-yl)pentan-2-ol)

• Product Name: 5-(thiophen-3-yl)pentan-2-ol
• CAS No: 1342639-25-1
• MF: C₉H₁₄OS
• MW: 170.271861553192
• CID: 6011464
• PubChem ID: 64085557
• Update Time: 2025-06-09

5-(thiophen-3-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenebutanol, α-methyl-
• 5-(Thiophen-3-yl)pentan-2-ol
• 1342639-25-1
• AKOS013402646
• CS-0278640
• EN300-1865275
• 5-(thiophen-3-yl)pentan-2-ol

• Inchi： 1S/C9H14OS/c1-8(10)3-2-4-9-5-6-11-7-9/h5-8,10H,2-4H2,1H3
• InChI Key： HFJXFZSSYGKFHU-UHFFFAOYSA-N
• SMILES： C(C1=CSC=C1)CCC(O)C

Computed Properties

• Exact Mass: 170.07653624g/mol
• Monoisotopic Mass: 170.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 275.0±23.0 °C(Predicted)
• pka: 15.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 5-(thiophen-3-yl)pentan-2-ol

5-(Thiophen-3-Yl)Pentan-2-Ol: A Comprehensive Overview

5-(Thiophen-3-Yl)Pentan-2-Ol (CAS No. 1342639-25-1) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its pentanol structure with a thiophene substituent at the third position, exhibits intriguing properties that make it a subject of interest for both academic and industrial research. In this article, we will delve into the structural features, synthesis methods, and potential applications of 5-(Thiophen-3-Yl)Pentan-2-Ol, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

The molecular structure of 5-(Thiophen-3-Yl)Pentan-2-Ol consists of a pentane chain with a hydroxyl group (-OH) at the second carbon and a thiophene ring attached to the fifth carbon. The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's electronic properties and reactivity. Recent studies have highlighted the importance of thiophene-containing compounds in various applications, including optoelectronics, sensors, and drug delivery systems. For instance, researchers have explored the use of thiophene derivatives in designing materials with enhanced conductivity and stability for flexible electronics.

One of the key aspects of 5-(Thiophen-3-Yl)Pentan-2-Ol is its synthesis. Traditional methods involve multi-step reactions, such as nucleophilic substitution or coupling reactions, to introduce the thiophene group onto the pentanol backbone. However, recent advancements in catalytic processes have enabled more efficient and selective syntheses. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the C-S bond between the pentanol and thiophene moieties with high precision. These methods not only improve yield but also reduce reaction times, making them more suitable for large-scale production.

The physical and chemical properties of 5-(Thiophen-3-Yl)Pentan-2-Ol are equally fascinating. The compound exhibits moderate solubility in common organic solvents due to its polar hydroxyl group and non-polar thiophene ring. Its melting point and boiling point are within typical ranges for similar organic compounds, making it stable under standard laboratory conditions. Furthermore, studies have shown that 5-(Thiophen-3-Yl)Pentan-2-Ol can undergo various functional group transformations, such as oxidation or esterification, which expand its versatility in chemical synthesis.

Recent research has focused on exploring the biological activity of 5-(Thiophen-3-Yl)Pentan-2-Ol. Preliminary studies suggest that this compound may exhibit anti-inflammatory or antioxidant properties due to its thiophene ring's ability to scavenge free radicals. Additionally, investigations into its interaction with biological membranes have revealed potential applications in drug delivery systems. The hydroxyl group's ability to form hydrogen bonds could facilitate drug encapsulation or controlled release mechanisms.

In terms of industrial applications, 5-(Thiophen-3-Yl)Pentan-2-Ol has shown promise in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic semiconductors or conductive polymers. For instance, researchers have incorporated this compound into polymer blends to enhance their electrical conductivity without compromising mechanical strength.

Moreover, the environmental impact of 5-(Thiophen-3-Yl)Pentan